
mitigating the impact of environmental variables
on field olfactometry

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Odor

Cat. No.: B1175460 Get Quote

Technical Support Center: Field Olfactometry
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) to help researchers, scientists, and drug development professionals mitigate

the impact of environmental variables on field olfactometry experiments.

Troubleshooting Guides
Issue: Inconsistent or non-repeatable readings.

Question: My Dilution-to-Threshold (D/T) readings for the same source are varying

significantly between measurements. What could be the cause?

Answer: Inconsistent readings in field olfactometry can be attributed to several factors.

Firstly, environmental conditions such as wind speed and direction can cause significant

fluctuations in odor concentration at a fixed point.[1][2][3] Secondly, assessor fatigue or

sensory adaptation can lead to variability in perception. It is also crucial to ensure the

proper functioning and calibration of your field olfactometer. Regular maintenance,

including checking battery status and ensuring nose piece fit, is essential for reliable

performance.[2]

Question: How can I minimize the impact of shifting wind direction during my experiment?
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Answer: To mitigate the effects of changing wind direction, it is crucial to continuously

monitor it. A portable weather station should be used to record wind speed and direction

for each measurement.[1][2] When possible, position your assessors directly downwind

from the odor source. If the wind direction is highly variable, consider taking multiple

readings over a period and averaging the results, noting the wind conditions for each

measurement. The "multiple-assessor repeat observation (MARO)" technique can also

help improve the reliability of your data under such conditions.[1][2][3]

Question: My olfactometer is giving me a reading of 'zero' or no odor detected, even when

an odor is clearly present. What should I do?

Answer: First, ensure that the olfactometer is powered on and the battery is charged.

Check that the carbon filters are not expired or saturated; they should be replaced

according to the manufacturer's schedule or if you detect an odor on the blank setting.[4]

Verify that the assessor is inhaling at the correct flow rate, as indicated by the device's

feedback system (e.g., LEDs).[4] Also, confirm that the dilution dial is not set to a blank

(100% carbon-filtered air) position when taking a measurement.[1][2]

Issue: Assessor-related variability.

Question: How do I account for differences in sensitivity between individual assessors?

Answer: Individual sensitivity to odors can vary significantly. To address this, it is

recommended to screen assessors using a reference odorant like n-butanol to ensure

their sensitivity falls within an acceptable range.[5] Employing a panel of multiple

assessors and using techniques like the MARO protocol can help to average out individual

differences and improve the reproducibility of the results.[1][2][3] It is also good practice to

prevent assessors from seeing the D/T dial setting on their own or others' olfactometers to

reduce bias.[1][2]

Question: How can I prevent assessor fatigue during long sampling sessions?

Answer: Assessor fatigue can significantly impact the reliability of olfactometry data. To

minimize this, it is advisable to limit the duration of continuous sampling. Provide regular

breaks in an odor-free environment. Using a half-face respirator with appropriate
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cartridges when not actively sampling can help prevent sensory adaptation to the ambient

odor.[2]

Frequently Asked Questions (FAQs)
Question: What are the most critical environmental variables to monitor during field

olfactometry?

Answer: Studies have shown that wind speed and wind direction are highly significant

variables that influence field olfactometry readings.[1][2][3] While temperature and relative

humidity are generally considered important, some studies have found their direct

statistical significance to be less pronounced in certain datasets.[1][2] However, it is still

best practice to record all these parameters for each measurement to allow for

comprehensive data analysis.

Question: How often should I calibrate my field olfactometer?

Answer: Field olfactometers should be calibrated regularly according to the manufacturer's

specifications. A common recommendation is to perform a calibration check before each

field study. The airflow rates of the olfactometer should be calibrated using a precision

airflow calibration device.[5]

Question: Are there any standardized protocols for conducting field olfactometry?

Answer: Yes, several protocols and standards provide guidance on conducting

olfactometry. The European Standard EN 13725 and the ASTM E679-19 are key

documents for dynamic olfactometry.[5] For field measurements, the "multiple-assessor

repeat observation (MARO)" protocol offers a structured approach to data collection that

enhances reliability.[1][2][3]

Question: Can I use a single assessor for my field olfactometry study?

Answer: While it is possible to use a single assessor, it is not recommended for robust

scientific studies. Using a panel of multiple, screened assessors helps to mitigate the

impact of individual sensory differences and increases the statistical power and

reproducibility of your findings.[1][2][3]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/product/b1175460?utm_src=pdf-body
https://www.researchgate.net/publication/267791954_Protocols_for_Reliable_Field_Olfactometry_Odor_Evaluations
https://www.fivesenses.com/media/Brandt%20et%20al-2011_ProtocolsForReliableFieldOlfactometry_ApplEngAG.pdf
https://www.researchgate.net/publication/267791954_Protocols_for_Reliable_Field_Olfactometry_Odor_Evaluations
https://pure.psu.edu/en/publications/protocols-for-reliable-field-olfactometry-odor-evaluations/
https://www.fivesenses.com/media/Brandt%20et%20al-2011_ProtocolsForReliableFieldOlfactometry_ApplEngAG.pdf
https://www.researchgate.net/publication/267791954_Protocols_for_Reliable_Field_Olfactometry_Odor_Evaluations
https://engineering.purdue.edu/~odor/QAPP/sop15.htm
https://engineering.purdue.edu/~odor/QAPP/sop15.htm
https://www.fivesenses.com/media/Brandt%20et%20al-2011_ProtocolsForReliableFieldOlfactometry_ApplEngAG.pdf
https://www.researchgate.net/publication/267791954_Protocols_for_Reliable_Field_Olfactometry_Odor_Evaluations
https://pure.psu.edu/en/publications/protocols-for-reliable-field-olfactometry-odor-evaluations/
https://www.fivesenses.com/media/Brandt%20et%20al-2011_ProtocolsForReliableFieldOlfactometry_ApplEngAG.pdf
https://www.researchgate.net/publication/267791954_Protocols_for_Reliable_Field_Olfactometry_Odor_Evaluations
https://pure.psu.edu/en/publications/protocols-for-reliable-field-olfactometry-odor-evaluations/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1175460?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Data Presentation
Table 1: Impact of Environmental Variables on Field Olfactometry Readings
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Environmental Variable
Observed Impact on
Dilution-to-Threshold (D/T)
Readings

Mitigation Strategy

Wind Speed

Positively correlated with Log

D/T observations. Higher wind

speeds can lead to greater

odor dispersion and potentially

lower D/T readings at a fixed

point.[1][2]

Record wind speed for each

measurement. Conduct

sampling during periods of

relatively stable wind

conditions if possible.

Wind Direction

Highly significant factor.

Readings are dependent on

the assessor being downwind

of the source. Off-axis wind

can lead to significantly lower

or zero readings.[1][2]

Continuously monitor wind

direction and position

assessors accordingly. Note

any shifts in wind direction

during the measurement

period.

Temperature

The impact can be complex.

Higher temperatures can

increase the volatility of

odorous compounds,

potentially leading to higher

concentrations near the

source. However, some field

studies have not found a

direct, statistically significant

correlation with D/T readings.

[1][2][6]

Record ambient temperature

for each measurement. Be

aware of potential

temperature-driven changes in

odorant release.

Relative Humidity

Similar to temperature, the

direct impact on D/T readings

in some field studies has not

been statistically significant.[1]

[2] However, high humidity can

affect an assessor's comfort

and potentially their sensory

perception.

Record relative humidity for

each measurement. Ensure

assessors are comfortable and

take breaks as needed in very

high or low humidity

conditions.
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Experimental Protocols
Multiple-Assessor Repeat Observation (MARO) Protocol

This protocol is designed to improve the reliability and reproducibility of field olfactometry data

by using a panel of assessors and a structured observation process.[1][2][3]

1. Pre-Field Preparation:

Assessor Screening: All assessors should be screened for olfactory sensitivity using a
standard odorant like n-butanol.
Equipment Check: Ensure all field olfactometers are fully charged, have fresh carbon filters,
and have been calibrated for airflow. Each assessor should be provided with a half-face
respirator with appropriate cartridges.
Data Sheets: Prepare data sheets for recording D/T values, assessor ID, time, and all
relevant environmental variables.

2. On-Site Procedure:

Site Setup: Identify the odor source and the desired monitoring locations. Set up a portable
weather station to continuously log temperature, relative humidity, wind speed, and wind
direction.
Assessor Briefing: The lead scientist or technician (Technical Administrator - TA) should brief
the assessors on the procedure, ensuring they do not see the D/T settings on their
olfactometers.
Initial Blank Reading: Before the first measurement, all assessors should use their
olfactometers on a blank setting (100% filtered air) to ensure there is no residual odor in the
device.

3. Data Collection:

Positioning: The TA directs the assessors to the first sampling location, positioning them
downwind of the odor source.
Concealed Setting: The TA sets the initial D/T value on each olfactometer without the
assessor seeing the setting. The starting D/T should be a blank setting above the expected
ambient D/T level.
Descending Concentration Series: Assessors begin their observation by rotating the dilution
dial in the direction of decreasing D/T values (increasing odor concentration).
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Threshold Identification: Each assessor identifies the D/T value at which they first detect the
odor. They signal to the TA, who records the reading.
Repeat Observations: Each assessor performs a set of four replicate readings at each
location. The entire panel takes their readings at approximately the same time.
Environmental Data Logging: The TA records the weather conditions for each set of
observations.

4. Post-Field Data Analysis:

Data Aggregation: Compile the D/T readings from all assessors.
Statistical Analysis: Calculate the geometric mean and standard deviation for the D/T
readings at each location. Analyze the influence of the recorded environmental variables on
the D/T values.
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Click to download full resolution via product page

Caption: Experimental workflow for the Multiple-Assessor Repeat Observation (MARO)

protocol.
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Caption: Troubleshooting decision tree for inconsistent field olfactometry readings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. fivesenses.com [fivesenses.com]

2. researchgate.net [researchgate.net]

3. pure.psu.edu [pure.psu.edu]

4. fivesenses.com [fivesenses.com]

5. SOP 15 [engineering.purdue.edu]

6. The Use of Field Olfactometry in the Odor Assessment of a Selected Mechanical–
Biological Municipal Waste Treatment Plant within the Boundaries of the Selected Facility—A
Case Study [mdpi.com]

To cite this document: BenchChem. [mitigating the impact of environmental variables on field
olfactometry]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1175460#mitigating-the-impact-of-environmental-
variables-on-field-olfactometry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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